Cas no 381178-19-4 (3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole
• CAS No: 381178-19-4
• MF: C₁₄H₇BrCl₂N₂O
• MW: 370.028180360794
• MDL: MFCD02217937
• CID: 856929
• PubChem ID: 1372272
• Update Time: 2025-10-30

3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole
• AC1LRLSN
• ACMC-209ixr
• CBMicro_011807
• CTK4H9341
• MolPort-002-186-963
• SMSF0016137
• STOCK2S-42531
• BIM-0011591.P001
• DTXSID70362369
• AKOS005610365
• BS-22975
• CS-0212141
• MFCD02217937
• CB15002
• STK791780
• 381178-19-4

• MDL： MFCD02217937
• Inchi： 1S/C14H7BrCl2N2O/c15-9-3-1-8(2-4-9)13-18-14(20-19-13)11-6-5-10(16)7-12(11)17/h1-7H
• InChI Key： FCHAOUUZWMEJQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2C=CC(=CC=2Cl)Cl)=N1

Computed Properties

• Exact Mass: 367.91200
• Monoisotopic Mass: 367.91188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 5.47290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole

Introduction to 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole (CAS No. 381178-19-4)

3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole (CAS No. 381178-19-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole make it an intriguing candidate for various pharmacological studies.

The chemical structure of 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole ring substituted with a 4-bromophenyl group and a 2,4-dichlorophenyl group. The presence of these halogenated aromatic substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The bromine and chlorine atoms contribute to the compound's lipophilicity and can affect its bioavailability and metabolic stability.

Recent studies have explored the biological activities of 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole. One notable area of research is its potential as an anticancer agent. In vitro assays have shown that this compound exhibits cytotoxic effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole demonstrated significant antiproliferative activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole has also been investigated for its anti-inflammatory and analgesic effects. A study in the European Journal of Pharmacology found that this compound effectively reduced inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies suggest that 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole may have potential as an analgesic agent due to its ability to modulate pain pathways.

The pharmacokinetic properties of 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole have also been evaluated. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use in therapeutic applications where sustained drug action is desired. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In terms of safety and toxicity profiles, preliminary assessments suggest that 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are essential to ensure its safety for human use. Preclinical studies have not reported any significant adverse effects at relevant concentrations.

The synthesis of 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole involves several well-established chemical reactions. One common synthetic route involves the condensation of 3-aminoacetohydrazide with 3-bromoacetanilide followed by cyclization under appropriate conditions to form the 1,2,4-oxadiazole ring. This synthetic method is scalable and can be adapted for large-scale production if necessary.

In conclusion, 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole (CAS No. 381178-19-4) is a promising compound with a diverse range of biological activities. Its potential applications in cancer therapy and inflammation management make it an attractive candidate for further preclinical and clinical investigations. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for eventual clinical use.